3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide

• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 3-[cyclopropylmethyl(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide
• InChI: InChI=1S/C19H28N2O/c1-2-11-21(14-15-6-7-15)12-10-19(22)20-18-9-8-16-4-3-5-17(16)13-18/h8-9,13,15H,2-7,10-12,14H2,1H3,(H,20,22)
• InChI Key: YPHQXBPXFYXBON-UHFFFAOYSA-N
• SMILES: CCCN(CCC(=O)NC1=CC2=C(CCC2)C=C1)CC3CC3

Description

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide, also known as CP-94253, is a chemical compound that has been extensively studied for its potential therapeutic properties. This compound is a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is involved in the regulation of mood, anxiety, and other physiological processes, making CP-94253 a promising candidate for the treatment of various psychiatric and neurological disorders.

Mechanism of Action

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide acts as a selective agonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. Activation of this receptor has been shown to have anxiolytic, antidepressant, and antipsychotic effects. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide specifically targets the 5-HT1A receptor, which may reduce the risk of side effects associated with non-selective serotonin receptor agonists.
Biochemical and Physiological Effects
3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to have a number of biochemical and physiological effects. In animal models, 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been shown to increase the levels of serotonin and other neurotransmitters in the brain, which may contribute to its anxiolytic and antidepressant effects. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has also been shown to increase the release of oxytocin, which may have additional therapeutic benefits.

Advantages and Limitations for Lab Experiments

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has several advantages for use in lab experiments. It is a highly selective agonist of the 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, there are also some limitations to its use. 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has a relatively short half-life, which may make it difficult to use in some experiments. Additionally, it may not be suitable for all animal models, as different species may have different responses to the compound.

Future Directions

There are several potential future directions for research on 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide. One area of interest is in the treatment of anxiety and depression in humans. Clinical trials are needed to determine the safety and efficacy of this compound in humans, and to identify the optimal dosage and administration method. Another area of interest is in the treatment of other psychiatric and neurological disorders, such as schizophrenia and Parkinson's disease. Further research is needed to determine the potential therapeutic benefits of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide in these conditions. Additionally, research on the biochemical and physiological effects of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide may lead to the development of new drugs with similar mechanisms of action.

Synthesis Methods

The synthesis of 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide involves several steps, including the reaction of cyclopropylmethylamine with propyl chloroformate and subsequent reaction with 2,3-dihydro-1H-inden-5-ylamine. The final step involves the reaction of the intermediate product with propanoyl chloride to form the desired compound. The synthesis method has been described in detail in several scientific publications, including the Journal of Medicinal Chemistry.

Scientific Research Applications

3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of anxiety and depression. Studies have shown that 3-[(cyclopropylmethyl)(propyl)amino]-N-(2,3-dihydro-1H-inden-5-yl)propanamide has anxiolytic and antidepressant effects in animal models, and may be effective in treating these disorders in humans as well.